Cas no 95123-48-1 (Acetic acid, [(3-methyl-3-butenyl)oxy]-)

• Product Name: Acetic acid, [(3-methyl-3-butenyl)oxy]-
• CAS No: 95123-48-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 751983
• PubChem ID: 10866459
• Update Time: 2025-05-19

Acetic acid, [(3-methyl-3-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-methyl-3-butenyl)oxy]-
• 2-(3-methylbut-3-enoxy)acetic acid
• DTXSID90446317
• SCHEMBL12852972
• AKOS006380534
• 95123-48-1

• Inchi： 1S/C7H12O3/c1-6(2)3-4-10-5-7(8)9/h1,3-5H2,2H3,(H,8,9)
• InChI Key： SKNNRFLWLBLWOW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CCC(=C)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Acetic acid, [(3-methyl-3-butenyl)oxy]-

Acetic Acid, [(3-Methyl-3-Butenyl)Oxy]-: A Comprehensive Overview

Acetic acid, [(3-methyl-3-butenyl)oxy]-, also known by its CAS number 95123-48-1, is a compound of significant interest in both academic and industrial research. This compound is a derivative of acetic acid, with a unique substituent at the oxygen atom, specifically a 3-methyl-3-butenyl group. Its structure is characterized by a branched alkenyl chain attached to the oxygen atom of the acetic acid moiety, making it a versatile molecule with potential applications in various fields.

The synthesis of acetic acid, [(3-methyl-3-butenyl)oxy]- involves several methodologies, including but not limited to nucleophilic acyl substitution and esterification reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its formation. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The chemical properties of acetic acid, [(3-methyl-3-butenyl)oxy]- are influenced by its functional groups. The presence of the acetyl group imparts acidic characteristics, while the alkenyl chain contributes to its reactivity in various chemical transformations. This compound exhibits moderate acidity due to the electron-withdrawing effect of the acetyl group, which stabilizes the deprotonated form. Additionally, the alkenyl group makes it susceptible to addition reactions, making it a valuable intermediate in organic synthesis.

In terms of applications, acetic acid, [(3-methyl-3-butenyl)oxy]- has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various functional group transformations makes it an ideal building block for constructing complex molecules with therapeutic potential. Recent studies have highlighted its role in drug discovery programs targeting inflammatory diseases and cancer.

The agricultural industry has also benefited from this compound's properties. It is used as a precursor in the production of agrochemicals, including herbicides and fungicides. The development of more efficient synthesis routes has lowered production costs, making it more accessible for large-scale applications. Moreover, its compatibility with eco-friendly manufacturing processes aligns with current sustainability goals in agriculture.

In recent years, researchers have focused on understanding the environmental impact of acetic acid, [(3-methyl-3-butenyl)oxy]-. Studies have shown that this compound degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully characterize its biodegradation pathways and assess its long-term effects on aquatic and terrestrial environments.

The study of acetic acid, [(3-methyl-3-butenyl)oxy]- has also contributed to advancements in green chemistry. Its use as a solvent in certain reactions has been explored as an alternative to traditional solvents that are harmful to the environment. By leveraging its unique properties, chemists can design more sustainable reaction protocols that minimize waste and energy consumption.

In conclusion, acetic acid, [(3-methyl-3-butenyl)oxy]-, with its CAS number 95123-48-1, is a multifaceted compound with diverse applications across various industries. Its chemical versatility and potential for sustainable use make it an area of continued research interest. As new synthetic methods and applications emerge, this compound is poised to play an even greater role in advancing scientific and industrial progress.